Cas no 1160701-79-0 (4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde)

4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde is a specialized pyrimidine derivative featuring a chloro substituent at the 4-position and a trifluoromethoxy-phenylamino group at the 6-position, along with a reactive carbaldehyde moiety at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its trifluoromethoxy group enhances lipophilicity and metabolic stability, while the aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. The chloro group provides a reactive site for substitution reactions, enabling structural diversification. This compound is suitable for research applications requiring precise functionalization of the pyrimidine core.

4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde structure

1160701-79-0 structure

Product Name:4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde

CAS No:1160701-79-0

MF:C₁₂H₇ClF₃N₃O₂

MW:317.651091814041

MDL:MFCD30536261

CID:4781603

Update Time:2025-08-03

4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde
- 4-chloro-6-(4-trifluoromethoxyphenylamino)pyrimidine-5-carbaldehyde
- 4-chloro-6-[4-(trifluoromethoxy)anilino]pyrimidine-5-carbaldehyde
- MDL： MFCD30536261
- Inchi： 1S/C12H7ClF3N3O2/c13-10-9(5-20)11(18-6-17-10)19-7-1-3-8(4-2-7)21-12(14,15)16/h1-6H,(H,17,18,19)
- InChI Key： RJKBQZGBVXMAOR-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C(=NC=N1)NC1C=CC(=CC=1)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 351
XLogP3: 4.2
Topological Polar Surface Area: 64.099

4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	171613-5g	4-Chloro-6-(4-trifluoromethoxyphenylamino)pyrimidine-5-carbaldehyde, 95%	1160701-79-0	95%	5g	$1733.00	2023-09-06

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Additional information on 4-Chloro-6-(4-trifluoromethoxy-phenylamino)-pyrimidine-5-carbaldehyde

4-Chloro-6-(4-Trifluoromethoxy-Phenylamino)-Pyrimidine-5-Carbaldehyde

The compound 4-Chloro-6-(4-Trifluoromethoxy-Phenylamino)-Pyrimidine-5-Carbaldehyde, with the CAS number 1160701-79-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile applications in drug design and as building blocks for advanced materials. The structure of this molecule is characterized by a pyrimidine ring system substituted with a chlorine atom at position 4, a trifluoromethoxyphenylamino group at position 6, and an aldehyde group at position 5. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The presence of the trifluoromethoxy group introduces significant electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the pyrimidine ring system is known to exhibit strong interactions with biological targets, such as enzymes and receptors, making it a promising candidate for drug discovery. Researchers have explored its role in inhibiting key enzymes involved in various disease pathways, including cancer and inflammatory disorders.

The synthesis of 4-Chloro-6-(4-Trifluoromethoxy-Phenylamino)-Pyrimidine-5-Carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the pyrimidine ring typically begins with a nucleophilic substitution reaction followed by cyclization under specific conditions. The introduction of the trifluoromethoxyphenylamino group requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of this process, enabling the production of enantiomerically pure compounds.

In terms of applications, this compound has shown potential in the field of materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. The aldehyde group at position 5 can serve as a reactive site for further functionalization, allowing for the incorporation of additional functionalities into the molecule. This versatility has led to its exploration in self-assembling monolayers and nanoscale materials.

From an environmental perspective, researchers have also investigated the biodegradation and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under controlled conditions, which is a positive indication for its potential use in pharmaceutical applications. However, further research is required to fully understand its environmental impact and ensure its safe utilization.

In conclusion, 4-Chloro-6-(4-Trifluoromethoxy-Phenylamino)-Pyrimidine-5-Carbaldehyde represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in medicine and materials science.